Cas no 2580235-80-7 (Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate
• CAS No: 2580235-80-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5661160
• PubChem ID: 165893561
• Update Time: 2025-06-18

Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27718366
• tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate
• 2580235-80-7
• Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-11-7-5-6-8-12(11)14-13(18)9-10-17(14)15(19)20-16(2,3)4/h5-8,13-14,18H,9-10H2,1-4H3
• InChI Key： DWKBZUZARQBOAH-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate (CAS No. 2580235-80-7)

Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate, identified by its CAS number 2580235-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The presence of a tert-butyl group, a hydroxy moiety, and an alpha-methylbenzene (2-methylphenyl) substituent in its molecular framework endows it with unique chemical and pharmacological properties, making it a promising candidate for further investigation.

The structural composition of Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate is meticulously designed to enhance its interaction with biological targets. The tert-butyl group not only contributes to the steric hindrance of the molecule but also influences its solubility and metabolic stability, critical factors in drug formulation. The hydroxy functional group introduces polarity, enabling better solubility in both aqueous and lipid environments, which is essential for drug delivery systems. Additionally, the alpha-methylbenzene (2-methylphenyl) moiety adds aromatic stability while potentially enhancing binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolidine derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of compounds like Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate in addressing neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique combination of functional groups in this compound suggests its utility as a scaffold for designing drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate is its potential as a lead compound in medicinal chemistry. Researchers have been exploring its derivatives to optimize bioavailability, reduce toxicity, and enhance target specificity. The tert-butyl group, for instance, has been shown to protect sensitive functionalities from unwanted reactions while maintaining overall molecular rigidity, which is advantageous for drug design. Meanwhile, the hydroxy group serves as a hydrogen bond acceptor, facilitating interactions with protein targets and improving binding affinity.

The alpha-methylbenzene (2-methylphenyl) substituent in the molecule contributes to its aromatic character, which is often associated with enhanced metabolic stability and reduced degradation rates. This feature is particularly valuable in drug development, where long-term bioavailability is a key concern. Furthermore, the presence of multiple chiral centers in the pyrrolidine ring allows for stereochemical diversity, enabling researchers to fine-tune the pharmacological properties of the compound through derivatization.

Recent advancements in computational chemistry have further accelerated the exploration of Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, guiding the design of more effective derivatives. These simulations have revealed that modifications to the tert-butyl group or the hydroxy moiety can significantly alter binding affinities and selectivity profiles. Such findings are crucial for optimizing drug candidates before moving into expensive and time-consuming experimental trials.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate central nervous system (CNS) functions. Pyrrolidine derivatives like Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate have emerged as promising candidates due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Preliminary studies suggest that this compound may exhibit neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to CNS applications, research has also explored the potential of Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate in treating cardiovascular diseases. The compound's structural features have been linked to anti-inflammatory and antioxidant properties, which are beneficial in managing conditions like atherosclerosis and hypertension. By targeting specific enzymatic pathways involved in lipid metabolism and vascular function, this compound could offer novel therapeutic strategies for cardiovascular disorders.

The synthesis of Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate presents unique challenges due to its complex structural requirements. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as catalytic hydrogenation and asymmetric synthesis have enabled researchers to introduce specific functional groups with high precision, ensuring optimal pharmacological activity.

As interest in natural product-inspired drug design grows, compounds like Tert-butyl 3-hydroxy-2-(2-methylphenyl)pyrrolidine-1-carboxylate are being revisited for their potential inspiration from bioactive molecules found in plants and microorganisms. The structural motifs present in this compound bear resemblance to several known natural products that have demonstrated therapeutic efficacy across various disease models. By leveraging these natural templates, researchers aim to develop safer and more effective drugs with reduced side effects.

The future prospects of Tert-butyl 3-hydroxy-2-(2-methylphenyipyrrlidine-1-carboxyrate) are promising as ongoing research continues to uncover new applications and refine synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced pharmacological profiles suitable for clinical trials. As computational tools become more sophisticated, virtual screening methods will play an increasingly critical role in identifying promising candidates for further development.